Cas no 1019631-09-4 ((pentan-3-yl)[1-(pyridin-2-yl)ethyl]amine)

• Product Name: (pentan-3-yl)[1-(pyridin-2-yl)ethyl]amine
• CAS No: 1019631-09-4
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• CID: 5166072
• PubChem ID: 43190450
• Update Time: 2026-03-04

(pentan-3-yl)[1-(pyridin-2-yl)ethyl]amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanamine, N-(1-ethylpropyl)-α-methyl-
• n-(1-(Pyridin-2-yl)ethyl)pentan-3-amine
• (pentan-3-yl)[1-(pyridin-2-yl)ethyl]amine

• Inchi： 1S/C12H20N2/c1-4-11(5-2)14-10(3)12-8-6-7-9-13-12/h6-11,14H,4-5H2,1-3H3
• InChI Key： SRUJLPGIGDFPNK-UHFFFAOYSA-N
• SMILES： C(C1N=CC=CC=1)(C)NC(CC)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (pentan-3-yl)[1-(pyridin-2-yl)ethyl]amine

Chemical Profile of (Pentan-3-yl)[1-(Pyridin-2-yl)ethyl]amine (CAS No. 1019631-09-4)

(Pentan-3-yl)[1-(Pyridin-2-yl)ethyl]amine, identified by its CAS number 1019631-09-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pentan-3-yl side chain linked to a pyridine-derived amine moiety, exhibits a unique structural framework that positions it as a potential candidate for various biological applications. The combination of a non-aromatic hydrocarbon chain and a heterocyclic amine suggests versatile interactions with biological targets, making it a subject of considerable research interest.

The< strong>pyridin-2-yl substituent in the molecule is particularly noteworthy, as pyridine derivatives are widely recognized for their role in medicinal chemistry. Pyridine-based compounds often serve as key pharmacophores in drugs targeting neurological disorders, cardiovascular diseases, and infections. The presence of the< strong>1-(Pyridin-2-yl)ethyl group in (Pentan-3-yl)[1-(Pyridin-2-yl)ethyl]amine introduces a flexible alkyl chain that can modulate the compound's solubility and binding affinity to biological receptors. This structural feature has been exploited in the design of novel ligands for G-protein coupled receptors (GPCRs), which are integral to numerous physiological processes.

Recent advancements in drug discovery have highlighted the importance of molecular diversity in identifying lead compounds. The< strong>pentan-3-yl moiety contributes to the compound's lipophilicity, influencing its ability to cross biological membranes. This characteristic is particularly relevant in the development of central nervous system (CNS) therapeutics, where blood-brain barrier penetration is often a critical factor. The interplay between the< strong>pentan-3-yl group and the< strong>pyridin-2-yl amine segment creates a balance that may enhance pharmacokinetic properties, making this compound an attractive scaffold for further optimization.

In the realm of bioorganic chemistry, (Pentan-3-yl)[1-(Pyridin-2-yl)ethyl]amine has been explored as a precursor for more complex derivatives. The pyridine ring provides a site for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones. For instance, palladium-catalyzed cross-coupling reactions have been employed to attach various aryl or heteroaryl groups to the pyridine ring, expanding the compound's chemical space. Such modifications can lead to novel compounds with enhanced biological activity or selectivity.

The synthesis of (Pentan-3-yl)[1-(Pyridin-2-yI)ethyl]amine involves multi-step organic transformations, typically starting from commercially available precursors such as pentanediol and 2-bromopyridine. Nucleophilic substitution reactions followed by reduction steps are commonly employed to construct the desired amine structure. Advances in synthetic methodologies, including transition-metal-catalyzed reactions and flow chemistry techniques, have improved the efficiency and scalability of these processes. These innovations have enabled researchers to produce this compound with higher yields and purity, facilitating its use in downstream applications.

The pharmacological potential of (Pentan-3-yI)ethyl]amine has been investigated in several preclinical studies. Its structural motif suggests interactions with enzymes and receptors involved in metabolic pathways, inflammation, and neurotransmission. For example, derivatives of this compound have shown promise in modulating enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), which play roles in pain signaling and inflammatory responses. Additionally, its ability to interact with amine transporters has raised interest in its potential as an antidepressant or anxiolytic agent.

In recent years, computational chemistry has played an increasingly significant role in evaluating the drug-like properties of small molecules like (Pentan-yI)[1-(Pyridin-yI)ethyl]amine. Molecular docking simulations and quantum mechanical calculations have been used to predict binding affinities and identify optimal conformations for interaction with biological targets. These computational approaches complement experimental efforts by providing rapid screening of virtual libraries and guiding synthetic strategies toward more potent and selective compounds.

The< strong>CAS number 1019631—09—4 serves as a unique identifier for this compound, ensuring consistency across scientific literature and regulatory filings. Researchers relying on this molecule can reference its CAS number to access detailed chemical information, including spectroscopic data, safety profiles, and patent records. This standardized nomenclature is essential for collaboration within the scientific community and for ensuring reproducibility in experimental studies.

The versatility of (Pentan-yI)[1-(Pyridin-yI)ethyl]amine extends beyond pharmaceutical applications; it also finds utility in materials science and agrochemical research. For instance, its structural features make it a suitable candidate for designing novel ligands that can bind metal ions or functionalize surfaces for catalytic purposes. In agrochemistry, derivatives of this compound have been explored as potential leads for developing new pesticides or herbicides due to their ability to interact with biological targets in plants.

The future direction of research on (Pentan-yI)[1-(Pyridin-yI)ethyl]amine will likely focus on expanding its chemical space through innovative synthetic strategies and exploring new biological targets. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into tangible therapeutic benefits. As our understanding of complex biological systems grows, compounds like this one will continue to serve as valuable tools for drug discovery and molecular engineering.